Cas no 1051924-52-7 (methyl 2-[2-(azepan-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; oxalic acid)

• Product Name: methyl 2-[2-(azepan-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; oxalic acid
• CAS No: 1051924-52-7
• MF: C₂₀H₂₈N₂O₇S
• MW: 440.510524749756
• CID: 6445955
• Update Time: 2025-05-25

methyl 2-[2-(azepan-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; oxalic acid Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-(azepan-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; oxalic acid
• methyl 2-(2-(azepan-1-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate oxalate

• Inchi： 1S/C18H26N2O3S.C2H2O4/c1-23-18(22)16-13-8-4-5-9-14(13)24-17(16)19-15(21)12-20-10-6-2-3-7-11-20;3-1(4)2(5)6/h2-12H2,1H3,(H,19,21);(H,3,4)(H,5,6)
• InChI Key： ZCSPOMVTTVHPII-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(C1=C(SC2CCCCC1=2)NC(=O)CN1CCCCCC1)(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-[2-(azepan-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; oxalic acid

Methyl 2-[2-(azepan-1-ylacetamido)]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; oxalic acid: A Comprehensive Overview

Methyl 2-[2-(azepan-1-ylacetamido)]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; oxalic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1051924-52-7, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this compound incorporates several key pharmacophoric elements, including a benzothiophene core and an azepane moiety, which are known to contribute to its unique chemical and biological properties.

The benzothiophene scaffold is a heterocyclic aromatic ring system that is widely prevalent in natural products and pharmaceuticals. It is renowned for its ability to interact with various biological targets, making it a valuable component in the design of drugs targeting neurological disorders, cardiovascular diseases, and cancer. The presence of the azepane ring in the molecule further enhances its potential as a bioactive agent. Azepane derivatives are known for their favorable pharmacokinetic profiles and their ability to modulate neurotransmitter systems, which makes them particularly attractive for the development of central nervous system (CNS) drugs.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural features of benzothiophene and azepane derivatives. The compound in question, Methyl 2-[2-(azepan-1-ylacetamido)]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; oxalic acid, has been investigated for its potential applications in various therapeutic areas. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis.

The incorporation of the acetamido group into the molecular structure further enhances the compound's bioactivity. Acetamido groups are commonly found in pharmacologically active molecules and are known to improve solubility and metabolic stability. This modification can also influence the compound's interactions with biological targets, potentially leading to enhanced efficacy and reduced toxicity. The combination of these structural elements makes Methyl 2-[2-(azepan-1-ylacetamido)]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; oxalic acid a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. These techniques have allowed researchers to predict binding affinities and identify potential drug-like properties of the molecule. For instance, molecular docking studies have revealed that Methyl 2-[2-(azepan-1-ylacetamido)]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; oxalic acid can bind to specific protein targets with high affinity. This has opened up new avenues for drug discovery and development.

The role of oxalic acid as a co-formulant in this compound is also worth mentioning. Oxalic acid is a well-known chelating agent and has been used in various pharmaceutical formulations to enhance drug stability and bioavailability. In the context of Methyl 2-[2-(azepan-1-ylacetamido)]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; oxalic acid, oxalic acid may serve to improve the solubility and shelf-life of the active pharmaceutical ingredient (API). This underscores the importance of co-formulants in optimizing drug delivery systems.

Ongoing clinical trials are exploring the therapeutic potential of compounds with similar structural motifs. These trials aim to evaluate the safety and efficacy of novel drugs that target neurological disorders such as Alzheimer's disease and Parkinson's disease. The findings from these trials could provide valuable insights into the potential applications of Methyl 2-[2-(azepan-1-ylacetamido)]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; oxalic acid. Additionally, preclinical studies are being conducted to assess its effects on other disease models, including cancer and inflammatory conditions.

The synthesis of Methyl 2-[2-(azepan-1-ylacetamido)]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; oxalic acid involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing complex molecular architectures like those found in this compound.

The chemical properties of this compound have also been extensively studied. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been used to elucidate its structure. These studies have provided valuable information about the connectivity of atoms within the molecule and have confirmed its identity as Methyl 2-[2-(azepan-1-y]] acetamido]-4{5{6{7-tetrahyd}ro{1{benz}oth{iop}hen}e{3{carb}oxy}late; oxalic acid]. Additionally{ chromatographic methods such as high-performance liquid chromatography (HPLC) have been employed to purify the compound{ ensuring that it meets pharmaceutical-grade standards.

In conclusion{ Methyl 2-[2-(